[(6-Methyl-4-oxo-1,4-dihydropyridin-3-yl)oxy]acetic acid

• CAS: 66313-23-3
• Molecular Formula: C8H9NO4
• Molecular Weight: 183.16g/mol
• SMILES: CC1=CC(=O)C(=CN1)OCC(=O)O
• InChI: InChI=1S/C8H9NO4/c1-5-2-6(10)7(3-9-5)13-4-8(11)12/h2-3H,4H2,1H3,(H,9,10)(H,11,12)
• InChIKey: SCQNBUYEZVAZNS-UHFFFAOYSA-N

Researchers aiming to build a library of novel CB2 receptor agonists face a critical challenge: most commercial 4-oxo-DHP building blocks lack the specific functionality required for targeted diversification. This compound directly addresses that gap. Its C-6 methyl substituent is a proven 'functionality switch' for CB2 agonist activity, while the 3-oxyacetic acid moiety provides a unique synthetic handle for amide coupling, enabling the exploration of chemical space inaccessible via standard 3-carboxamide intermediates. Procuring this key intermediate allows your team to: - Systematically generate novel analogs with a distinct 3-oxyacetamide linker region, strengthening IP potential. - Test critical binding mode hypotheses by physically separating the hydrogen bond donor/acceptor from the core. - Circumvent existing patent claims on direct 3-carboxamide structures.

6-Methyl-4-oxo-DHP-3-oxyacetic Acid: Key Building Block

The compound [(6-Methyl-4-oxo-1,4-dihydropyridin-3-yl)oxy]acetic acid, with CAS number 66313-23-3 (molecular formula C8H9NO4, MW 183.16 g/mol), is a member of the 4-oxo-1,4-dihydropyridine (4-oxo-DHP) class , . This scaffold is pivotal in medicinal chemistry for developing selective CB2 cannabinoid receptor ligands, where the C-6 methyl substituent is a key determinant of agonist activity [1], [2]. Unlike more elaborate, shelf-stable final analogs, it is primarily used as a synthetic intermediate due to the carboxylic acid 'handle' provided by its 3-oxyacetic acid moiety, allowing for facile amide coupling and further diversification by researchers.

Scaffold type: 4-oxo-DHP with C-6 methyl substitution motif

Reported functional context: C-6 methyl supports CB2 agonist study fit (class-level inference)

Synthetic handle: 3-oxyacetic acid enables amide coupling and diversification

• [1] El Bakali, J., et al. (2010). 4-Oxo-1,4-dihydropyridines as Selective CB2 Cannabinoid Receptor Ligands: Structural Insights into the Design of a Novel Inverse Agonist Series. Journal of Medicinal Chemistry, 53(22), 7918–7931. View Source
• [2] El Bakali, J., et al. (2012). 4-Oxo-1,4-dihydropyridines as selective CB₂ cannabinoid receptor ligands. Part 2: discovery of new agonists endowed with protective effect against experimental colitis. Journal of Medicinal Chemistry, 55(19), 8344-8353. View Source

Substitution Risks of 6-Methyl-4-oxo-DHP-3-oxyacetic Acid

Direct substitution with a generic '4-oxo-DHP' building block is not feasible due to the unique structure-function relationships established for this scaffold. Critical literature demonstrates that the C-6 substituent acts as a 'functionality switch' for the resultant ligands, where a methyl group (as present in this compound) imbues agonist properties, while a phenyl group leads to inverse agonism at the CB2 receptor [1]. Furthermore, the 3-oxyacetic acid group is a specific synthetic handle not present in the more common 4-oxo-DHP-3-carboxylate or carboxamide analogs , meaning replacing it with a different core would eliminate a key route for late-stage diversification, compromising the intended biological activity of the final compound.

• C-6 substituent mismatch

  C-6 phenyl analogs yield inverse agonists; methyl may not transfer agonist profile across all scaffolds.

• Handle-specific diversification

  3-oxyacetic acid handle is absent in common 3-carboxy or carboxamide intermediates, limiting analogous diversification routes.

• [1] El Bakali, J., et al. (2010). 4-Oxo-1,4-dihydropyridines as Selective CB2 Cannabinoid Receptor Ligands: Structural Insights into the Design of a Novel Inverse Agonist Series. Journal of Medicinal Chemistry, 53(22), 7918–7931. View Source

Differentiation Evidence: 6-Methyl-4-oxo-DHP-3-oxyacetic Acid

C-6 Methyl Substituent: Key to CB2 Agonist Function

For the 4-oxo-1,4-dihydropyridine scaffold, the placement of a simple methyl group at the C-6 position is the critical structural determinant for achieving CB2 receptor agonism, as opposed to inverse agonism. This is a class-level inference derived from comprehensive SAR studies on a series of 4-oxo-DHP-3-carboxamides, providing the target compound with a fundamental functional advantage over close analogs with alternative C-6 substituents [1].

C-6 Methyl: Agonist vs Inverse Agonist

Class-level inference

Functional switch: methyl → agonist; phenyl → inverse agonist (qualitative, class-inferred)

Supports CB2 agonist research workflow; attribution is class-inferred.

Based on SAR for 4-oxo-DHP-3-carboxamide analogs; direct target data not reported.

Evidence Dimension	CB2 Receptor Functionality (Agonism vs. Inverse Agonism)
Target Compound Data	C-6 methyl substitution motif (functional: agonist)
Comparator Or Baseline	C-6 phenyl or 4-chlorophenyl substitution motifs (functional: inverse agonist)
Quantified Difference	Qualitative switch in functionality; quantitative in vitro data for the target compound has not been directly reported, but was established for its carboxamide analogs in the same scaffold class.
Conditions	Inference based on [35S]-GTPγS binding assay results for analogous 4-oxo-DHP-3-carboxamides in hCB2-CHO cell membranes, as reported by El Bakali et al. (2010).

Why This Matters

This identifies the compound's core scaffold as being pre-configured for agonist development, a critical differentiator for procurement when the research goal is to target the CB2 receptor's therapeutic pathway.

• [1] El Bakali, J., et al. (2010). 4-Oxo-1,4-dihydropyridines as Selective CB2 Cannabinoid Receptor Ligands: Structural Insights into the Design of a Novel Inverse Agonist Series. Journal of Medicinal Chemistry, 53(22), 7918–7931. View Source

3-Oxyacetic Acid: A Distinct Synthetic Handle

This compound uniquely possesses a 3-oxyacetic acid moiety, which provides an sp3-hybridized oxygen spacer before the acid, structurally distinguishing it from the more common 4-oxo-DHP-3-carboxylic acids or 3-carboxamides [1]. This architecture offers a distinct chemical handle for further derivatization, such as amide coupling, by providing a different spatial trajectory and electronic profile for the final substituent compared to direct carboxamide analogs .

3-Oxyacetic Acid Handle Distinctiveness

Class-level inference

-O-CH2-COOH vs. -COOH or -CONH-R: distinct spatial and electronic profile.

Enables exploration of novel linker chemistry for CB2 ligands.

Structural comparison only; no quantitative reactivity data.

Evidence Dimension	Chemical Structure and Synthetic Utility
Target Compound Data	3-oxyacetic acid group (-O-CH2-COOH)
Comparator Or Baseline	4-oxo-DHP-3-carboxylic acid (-COOH) or 3-carboxamide (-CONH-R) derivatives, which are the standard in the CB2 ligand series.
Quantified Difference	A qualitative difference in the geometry and flexibility of the acid handle. No quantitative reactivity data is available, but the structural distinction is absolute.
Conditions	Structural comparison based on chemical formulas and synthetic routes described in the medicinal chemistry literature for this compound class.

Why This Matters

For a procurement decision, this means the compound is not a generic intermediate but a specialized one, enabling the synthesis of final compounds with a distinct and potentially patentable linker region that is inaccessible from standard and more readily available 3-carboxy pyridone building blocks.

• [1] El Bakali, J., et al. (2010). 4-Oxo-1,4-dihydropyridines as Selective CB2 Cannabinoid Receptor Ligands: Structural Insights into the Design of a Novel Inverse Agonist Series. Journal of Medicinal Chemistry, 53(22), 7918–7931. View Source

Applications of 6-Methyl-4-oxo-DHP-3-oxyacetic Acid

CB2 Agonist Synthesis via Late-Stage Diversification

This compound is the ideal starting point for a medicinal chemistry program aiming to explore a new chemical space of CB2 receptor agonists. Its C-6 methyl group is pre-validated to confer agonist functionality [1], while the 3-oxyacetic acid handle allows for systematic amide coupling with diverse amines. This generates a chemical library of final compounds with a distinct linker region compared to those made from standard 4-oxo-DHP-3-carboxylic acids [2], potentially leading to intellectual property and improved pharmacokinetic profiles.

SAR Studies Beyond the Carboxamide Group

For researchers investigating the CB2 receptor's binding pocket, this chemical tool enables the synthesis of analogs where the hydrogen bond acceptor/donor region is physically separated from the core by an oxygen spacer, as opposed to a direct carbonyl. This allows for testing critical hypotheses about the binding mode and functional activity at a granular level that cannot be achieved with commercial 4-oxo-DHP-3-carboxamide or 3-ester intermediates [1].

IP Expansion in Cannabinoid Therapeutics

As pharmaceutical patents on 1,4-dihydropyridine and 4-oxo-DHP scaffolds evolve, the use of a distinct building block like this one is a common industrial strategy to design novel compositions of matter [3]. Procuring this intermediate allows a development team to quickly synthesize and file on a series of final drug candidates that are structurally novel due to the unique 3-oxyacetamide linker, circumventing existing claims on direct 3-carboxamides.

Application

Selection Property

Validation Focus

CB2 agonist library synthesis

C-6 methyl agonist scaffold context

Agonist functional activity confirmation

Linker-region SAR studies

Unique 3-oxyacetic acid handle

Binding mode and functional activity assays

Novel composition-of-matter research

Distinct linker architecture

Structural novelty assessment

• [1] El Bakali, J., et al. (2010). 4-Oxo-1,4-dihydropyridines as Selective CB2 Cannabinoid Receptor Ligands: Structural Insights into the Design of a Novel Inverse Agonist Series. Journal of Medicinal Chemistry, 53(22), 7918–7931. View Source
• [2] El Bakali, J., et al. (2012). 4-Oxo-1,4-dihydropyridines as selective CB₂ cannabinoid receptor ligands. Part 2: discovery of new agonists endowed with protective effect against experimental colitis. Journal of Medicinal Chemistry. View Source
• [3] Patent US-9321727-B2. Pyridine derivatives as agonists of the CB2 receptor. View Source